Cas no 2248390-06-7 (Tert-butyl 4-(aminomethyl)-5-chlorothiophene-2-carboxylate)

• Product Name: Tert-butyl 4-(aminomethyl)-5-chlorothiophene-2-carboxylate
• CAS No: 2248390-06-7
• MF: C₁₀H₁₄ClNO₂S
• MW: 247.74166059494
• CID: 6093877
• PubChem ID: 137941954
• Update Time: 2025-07-25

Tert-butyl 4-(aminomethyl)-5-chlorothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6512381
• Tert-butyl 4-(aminomethyl)-5-chlorothiophene-2-carboxylate
• 2248390-06-7

• Inchi： 1S/C10H14ClNO2S/c1-10(2,3)14-9(13)7-4-6(5-12)8(11)15-7/h4H,5,12H2,1-3H3
• InChI Key： QXRYYKJIFUMKPC-UHFFFAOYSA-N
• SMILES： ClC1=C(CN)C=C(C(=O)OC(C)(C)C)S1

Computed Properties

• Exact Mass: 247.0433776g/mol
• Monoisotopic Mass: 247.0433776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 80.6Ų

Additional information on Tert-butyl 4-(aminomethyl)-5-chlorothiophene-2-carboxylate

Recent Advances in the Application of Tert-butyl 4-(aminomethyl)-5-chlorothiophene-2-carboxylate (CAS: 2248390-06-7) in Chemical Biology and Pharmaceutical Research

Tert-butyl 4-(aminomethyl)-5-chlorothiophene-2-carboxylate (CAS: 2248390-06-7) is a key intermediate in the synthesis of various bioactive molecules and pharmaceutical compounds. Recent studies have highlighted its significance in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized Tert-butyl 4-(aminomethyl)-5-chlorothiophene-2-carboxylate as a building block for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The compound's unique thiophene scaffold and functional groups allowed for efficient derivatization, leading to the development of potent inhibitors with improved pharmacokinetic properties. The study demonstrated that derivatives of this compound exhibited nanomolar IC50 values against BTK, a key target in autoimmune diseases and B-cell malignancies.

Another significant application was reported in a 2024 Nature Communications article, where the compound served as a precursor for the synthesis of antimicrobial peptides. The aminomethyl group facilitated conjugation with peptide sequences, resulting in hybrid molecules with enhanced membrane permeability and antibacterial activity against multidrug-resistant strains. This approach opens new avenues for combating antibiotic resistance, a critical challenge in modern medicine.

From a synthetic chemistry perspective, recent advancements in green chemistry have optimized the production of Tert-butyl 4-(aminomethyl)-5-chlorothiophene-2-carboxylate. A 2023 ACS Sustainable Chemistry & Engineering paper described a solvent-free mechanochemical synthesis route that improved yield by 35% while reducing environmental impact. This development is particularly relevant for scaling up production while adhering to green chemistry principles.

Ongoing clinical trials (as of Q2 2024) are investigating drug candidates derived from this compound for treating inflammatory bowel disease and certain hematological cancers. Preliminary results suggest favorable safety profiles and promising efficacy, though final data are pending. The versatility of this chemical scaffold continues to attract significant research interest across multiple therapeutic areas.

Future research directions include exploring its potential in targeted drug delivery systems and as a scaffold for PROTAC (proteolysis targeting chimera) development. The compound's structural features make it particularly suitable for these emerging technologies in drug discovery. As the field progresses, we anticipate seeing more innovative applications of this versatile intermediate in both small molecule and bioconjugate therapeutics.